Cas no 2168584-59-4 (5-(2-Chloroethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(2-Chloroethyl)-2-(trifluoromethyl)pyridine
• CAS No: 2168584-59-4
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4711223
• Update Time: 2023-08-16

5-(2-Chloroethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloroethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7ClF3N/c9-4-3-6-1-2-7(13-5-6)8(10,11)12/h1-2,5H,3-4H2
• InChI Key： XHKSSVWRMDJMOX-UHFFFAOYSA-N
• SMILES： ClCCC1=CN=C(C(F)(F)F)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 12.9